Cas no 62358-38-7 (8abeta-Methyl-6beta-isopropyl-4-methylen-cis-decahydro-naphthol-(5alpha))

8abeta-Methyl-6beta-isopropyl-4-methylen-cis-decahydro-naphthol-(5alpha) structure
62358-38-7 structure
Product Name:8abeta-Methyl-6beta-isopropyl-4-methylen-cis-decahydro-naphthol-(5alpha)
CAS No:62358-38-7
MF:C15H26O
MW:222.366344928741
CID:2018373
PubChem ID:573015
Update Time:2025-04-21

8abeta-Methyl-6beta-isopropyl-4-methylen-cis-decahydro-naphthol-(5alpha) Chemical and Physical Properties

Names and Identifiers

    • 8abeta-Methyl-6beta-isopropyl-4-methylen-cis-decahydro-naphthol-(5alpha)
    • beta-Verbesinol
    • 10-epijuneol
    • (1S,2S,4aS,8aS)-2-isopropyl-4a-methyl-8-methylidenedecahydronaphthalen-1-ol
    • (1S,2S,4aS,8aS)-4a-methyl-8-methylidene-2-(propan-2-yl)decahydronaphthalen-1-ol
    • (1S,2S,4aS,8aS)-4a-methyl-8-methylidene-2-propan-2-yl-1,2,3,4,5,6,7,8a-octahydronaphthalen-1-ol
    • (1S,2S,4aS,8aS)-Decahydro-4a-methyl-8-methylene-2-(1-methylethyl)-1-naphthalenol
    • 62358-38-7
    • CHEBI:138037
    • DTXSID201134557
    • C21694
    • 10alpha-Eudesm-4(14)-en-6alpha-ol
    • 10-epi-juneol
    • CHEBI:191735
    • Eudesm-4(14)-en-6.alpha.-ol
    • 10-Epijunenol
    • 4a-methyl-8-methylidene-2-propan-2-yl-1,2,3,4,5,6,7,8a-octahydronaphthalen-1-ol
    • 1-Naphthalenol, decahydro-4a-methyl-8-methylene-2-(1-methylethyl)-, [1S-(1.alpha.,2.beta.,4a.beta.,8a.alpha.)]-
    • (1S,8abeta)-Decahydro-2alpha-isopropyl-4abeta-methyl-8-methylenenaphthalen-1beta-ol
    • MSJJKJCIFIGTJY-UHFFFAOYSA-N
    • Inchi: 1S/C15H26O/c1-10(2)12-7-9-15(4)8-5-6-11(3)13(15)14(12)16/h10,12-14,16H,3,5-9H2,1-2,4H3/t12-,13+,14-,15-/m0/s1
    • InChI Key: MSJJKJCIFIGTJY-XGUBFFRZSA-N
    • SMILES: O[C@H]1[C@H](C(C)C)CC[C@]2(C)CCCC(=C)[C@@H]21

Computed Properties

  • Exact Mass: 222.198365449g/mol
  • Monoisotopic Mass: 222.198365449g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 20.2Ų
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.